![molecular formula C4H3F7O B116992 Sevoflurane CAS No. 28523-86-6](/img/structure/B116992.png)
Sevoflurane
Overview
Description
Sevoflurane is an inhaled anesthetic used to cause general anesthesia (loss of consciousness) before and during surgery . It belongs to the group of medicines known as general anesthetics . It is also used to reduce pain after a procedure or surgery .
Synthesis Analysis
Sevoflurane is synthesized using a well-defined and controlled method . The concentration of the active in the finished product is not less than 99.9875% and not more than 100.0% .
Molecular Structure Analysis
Sevoflurane has a molecular formula of C4H3F7O . Its average mass is 200.055 Da and its monoisotopic mass is 200.007217 Da .
Chemical Reactions Analysis
Sevoflurane reacts with chlorine atoms and OH radicals . The rate coefficients for these reactions have been measured using the smog chamber/Fourier-transform infrared spectroscopy (FTIR) technique .
Physical And Chemical Properties Analysis
Sevoflurane is an inhalation anesthetic agent, having a light odour, for induction and maintenance of general anesthesia . The Minimum Alveolar Concentration (MAC) of sevoflurane in dogs is 2.36% .
Scientific Research Applications
Sedation in Acute Respiratory Distress Syndrome (ARDS)
Sevoflurane has been studied for its potential benefits in patients with ARDS. Preclinical studies suggest that volatile anesthetics like Sevoflurane may improve arterial oxygenation, reduce inflammation, and decrease lung epithelial injury in ARDS patients when compared to intravenous sedatives such as midazolam .
Anesthetic Effects and Nervous System Diseases
Research has explored the molecular mechanisms by which Sevoflurane induces anesthetic effects and its implications for nervous system diseases like glioma. High-throughput single-cell transcriptome data analysis has identified key genes and signaling pathways affected by Sevoflurane, which could influence the immune-inflammatory response and maintenance of the blood-brain barrier .
Sleep Recovery Post-Systemic Inflammation
Sevoflurane’s effects on sleep disturbance caused by systemic inflammation have been examined. A study using a mouse model showed that Sevoflurane could aid in sleep recovery following systemic inflammatory challenges, highlighting its potential therapeutic application beyond its anesthetic properties .
Treatment-Resistant Depression
There is emerging evidence that Sevoflurane may have a role in treating treatment-resistant depression. Clinical trials are investigating its effectiveness and safety as an augmentation strategy for patients who do not respond to conventional antidepressants .
Inhibition of Cancer Cell Proliferation and Metastasis
Sevoflurane has been found to inhibit the proliferation and metastasis of lung cancer cells in vitro. This suggests a potential application of Sevoflurane in tumor treatment, possibly as an adjunct to traditional cancer therapies .
Pediatric Anesthesia
Due to its properties of rapid induction, easy control of anesthesia depth, and limited respiratory stimulation, Sevoflurane is widely used in pediatric anesthesia. Its favorable profile makes it a preferred choice for children undergoing surgical procedures .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Sevoflurane, a commonly used anesthetic in surgery, primarily targets the gamma-aminobutyric acid (GABA) receptors and NOD-, LRR- and pyrin domain-containing protein 3 (NLRP3) inflammasome . GABA receptors are the chief inhibitory neurotransmitters in the mammalian central nervous system, while NLRP3 inflammasome is a multiprotein intracellular complex that detects pathogenic microorganisms and stressors, and subsequently initiates inflammation .
Mode of Action
Sevoflurane interacts with its targets to induce muscle relaxation and reduce sensitivity by altering tissue excitability . It strongly increases GABAergic inhibition while decreasing glutamatergic NMDA activity . This interaction with GABA receptors induces overexcitability and subsequent inflow of extracellular calcium ions, causing neurotoxicity and long-term cognitive impairment .
Biochemical Pathways
Sevoflurane affects several biochemical pathways. It induces neuronal apoptosis in the immature brain mostly by initiating the intrinsic pathway . It also produces anesthetic effects through signaling pathways such as immune inflammatory response, neuronal differentiation, and maintenance of the blood-brain barrier . Moreover, sevoflurane has been found to inhibit the expression of insulin-like growth factor 1 (IGF-1) protein in glioma, thereby promoting the expression of related proteins downstream of apoptosis, and inhibiting the PI3K/AKT signaling pathway in glioma cells .
Pharmacokinetics
Sevoflurane is a volatile, non-flammable compound with a low solubility profile and blood/gas partition coefficient . It has a rapid onset of action due to its low blood-gas solubility . The minimum alveolar concentration (MAC) of sevoflurane is 2.05%. Two to 5% of the drug taken up is metabolised by the liver .
Result of Action
The molecular and cellular effects of sevoflurane’s action include a notable reduction of spike discharge in cerebellar granule cells (GrCs) following repetitive activation by excitatory mossy fibers (mfs) . Unexpectedly, sevoflurane alters GrCs intrinsic excitability promoting action potential generation . Sevoflurane also alters neurotransmission, impairs neurogenesis, induces neurodegeneration, and affects neurocognitive function .
Action Environment
The action, efficacy, and stability of sevoflurane can be influenced by environmental factors. For instance, the gastrointestinal microbiota has been proven to be a key neuroinflammation modulator, possibly by recruiting monocytes into the brain and/or modulating the stress response via the regulation of the activity of the hypothalamic–pituitary–adrenal axis . Moreover, the duration and frequency of exposure to sevoflurane can significantly affect its impact. Short or single exposure to sevoflurane has a weak effect on cognitive function, while long or repeated exposure may cause cognitive dysfunction .
properties
IUPAC Name |
1,1,1,3,3,3-hexafluoro-2-(fluoromethoxy)propane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3F7O/c5-1-12-2(3(6,7)8)4(9,10)11/h2H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFEYYRMXOJXZRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(OC(C(F)(F)F)C(F)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3F7O | |
Record name | SEVOFLURANE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1436 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8046614 | |
Record name | Sevoflurane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8046614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid, COLOURLESS LIQUID. | |
Record name | Sevoflurane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0015366 | |
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Record name | SEVOFLURANE | |
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Boiling Point |
58.1-58.2 °C at 751 mm Hg; 585.5 °C at 760 mm Hg, 58.5 °C | |
Record name | Sevoflurane | |
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URL | https://www.drugbank.ca/drugs/DB01236 | |
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Record name | Sevoflurane | |
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Record name | SEVOFLURANE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1436 | |
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Solubility |
Very slightly soluble, 1.48e+00 g/L | |
Record name | Sevoflurane | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01236 | |
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Record name | Sevoflurane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0015366 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Density |
1505 at 25 °C/D, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.1 | |
Record name | Sevoflurane | |
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Vapor Pressure |
VP: 200 torr at 25 °C; 160 torr, 193 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 21 | |
Record name | Sevoflurane | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8059 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | SEVOFLURANE | |
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Mechanism of Action |
The precise mechanism of action of sevoflurane has not been fully elucidated. Like other halogenated inhalational anesthetics, sevoflurane induces anesthesia by binding to ligand-gated ion channels and blocking CNS neurotransmission. It has been suggested that inhaled anesthetics enhance inhibitory postsynaptic channel activity by binding GABAA and glycine receptors, and inhibit excitatory synaptic channel activity by binding nicotinic acetylcholine, serotonin, and glutamate receptors. Sevoflurane has an effect on several ionic currents, including the hyperpolarisation-activated cation current (If), the T-type and L-type Ca2+ currents (ICa, T and ICa, L), the slowly activating delayed rectifier K+ currents (IKs), and the Na+/Ca2+ exchange current (INCX). This ability to modulate ion channel activity can also regulate cardiac excitability and contractility., Sevoflurane is widely used as a volatile anesthetic in clinical practice. However, its mechanism is still unclear. ...It has been reported that voltage-gated sodium channels have important roles in anesthetic mechanisms. Much attention has been paid to the effects of sevoflurane on voltage-dependent sodium channels. To elucidate this, /investigators/ examined the effects of sevoflurane on Na(v) 1.8, Na(v) 1.4, and Na(v) 1.7 expressed in Xenopus oocytes. The effects of sevoflurane on Na(v) 1.8, Na(v) 1.4, and Na(v) 1.7 sodium channels were studied by an electrophysiology method using whole-cell, two-electrode voltage-clamp techniques in Xenopus oocytes. Sevoflurane at 1.0 mM inhibited the voltage-gated sodium channels Na(v)1.8, Na(v)1.4, and Na(v)1.7, but sevoflurane (0.5 mM) had little effect. This inhibitory effect of 1 mM sevoflurane was completely abolished by pretreatment with protein kinase C (PKC) inhibitor, bisindolylmaleimide I. Sevoflurane appears to have inhibitory effects on Na(v)1.8, Na(v)1.4, and Na(v) 1.7 by PKC pathways. However, these sodium channels might not be related to the clinical anesthetic effects of sevoflurane., Sevoflurane has been demonstrated to vasodilate the feto-placental vasculature. /Investigators/ aimed to determine the contribution of modulation of potassium and calcium channel function to the vasodilatory effect of sevoflurane in isolated human chorionic plate arterial rings. Quadruplicate ex vivo human chorionic plate arterial rings were used in all studies. Series 1 and 2 examined the role of the K+ channel in sevoflurane-mediated vasodilation. Separate experiments examined whether tetraethylammonium, which blocks large conductance calcium activated K+ (KCa++) channels (Series 1A+B) or glibenclamide, which blocks the ATP sensitive K+ (KATP) channel (Series 2), modulated sevoflurane-mediated vasodilation. Series 3 - 5 examined the role of the Ca++ channel in sevoflurane induced vasodilation. Separate experiments examined whether verapamil, which blocks the sarcolemmal voltage-operated Ca++ channel (Series 3), SK&F 96365 an inhibitor of sarcolemmal voltage-independent Ca++ channels (Series 4A+B), or ryanodine an inhibitor of the sarcoplasmic reticulum Ca++ channel (Series 5A+B), modulated sevoflurane-mediated vasodilation. Sevoflurane produced dose dependent vasodilatation of chorionic plate arterial rings in all studies. Prior blockade of the KCa++ and KATP channels augmented the vasodilator effects of sevoflurane. Furthermore, exposure of rings to sevoflurane in advance of TEA occluded the effects of TEA. Taken together, these findings suggest that sevoflurane blocks K+ channels. Blockade of the voltage-operated Ca++channels inhibited the vasodilator effects of sevoflurane. In contrast, blockade of the voltage-independent and sarcoplasmic reticulum Ca++channels did not alter sevoflurane vasodilation. Sevoflurane appears to block chorionic arterial KCa++ and KATP channels. Sevoflurane also blocks voltage-operated calcium channels, and exerts a net vasodilatory effect in the in vitro feto-placental circulation., Administration of sevoflurane at the onset of reperfusion has been confirmed to provide a cerebral protection. However, little is known about the mechanism. In this study, /investigators/ tested the hypothesis that sevoflurane postconditioning induces neuroprotection through the up-regulation hypoxia inducible factor-1 alpha (HIF-1 alpha) and heme oxygenase-1 (HO-1) involving phosphatidylinositol-3-kinase (PI3K)/Akt pathway. In the first experiment, male Sprague-Dawley rats were subjected to focal cerebral ischemia. Postconditioning was performed by exposure to 2.5% sevoflurane immediately at the onset of reperfusion. The mRNA and protein expression of HIF-1 alpha and its target gene, HO-1, intact neurons and the activity of caspase-3 was evaluated at 6, 24 and 72 hr after reperfusion. In the second experiment, ... the relationship between PI3K/Akt pathway and the expression of HIF-1alpha and HO-1 in the neuroprotection induced by sevoflurane /was investigated/. Cerebral infarct volume, apoptotic neuron and the expression of HIF-1alpha, HO-1 and p-Akt were evaluated at 24hr after reperfusion. Compared with the control group, sevoflurane postconditiong significantly ameliorated neuronal injury, up-regulated mRNA and protein levels of HIF-1 alpha and HO-1, inhibited the activity of caspase-3, and decreased the number of TUNEL-positive cells and infarct sizes. However, the selective PI3K inhibitor, wortmannin not only partly eliminated the neuroprotection of sevoflurane as shown by reducing infarct size and apoptotic neuronal cells, but also reversed the elevation of HIF-1 alpha, HO-1 and p-Akt expression in the ischemic penumbra induced by sevoflurane. Therefore, /the/ data demonstrates that the cerebral protection from sevoflurane postconditioning is partly mediated by PI3K/Akt pathway via the up-regulation of HIF-1 alpha and HO-1., Sevoflurane is widely used for anesthesia, and is commonly used together with opioids in clinical practice. However, the effects of sevoflurane on mu-opioid receptor (uOR) functions is still unclear. In this study, the effects of sevoflurane on uOR functions were analyzed by using Xenopus oocytes expressing a uOR fused to chimeric G alpha protein G(qi5) (uOR-G(qi5)). Sevoflurane by itself did not elicit any currents in oocytes expressing uOR-G(qi5), whereas sevoflurane inhibited the [D-Ala(2),N-Me-Phe(4),Gly(5)-ol]-enkephalin (DAMGO)-induced Cl(-) currents at clinically used concentrations. Sevoflurane did not affect the Cl(-) currents induced by AlF(4)(-), which directly led to activation of G proteins. The inhibitory effects of sevoflurane on the DAMGO-induced currents were not observed in oocytes pretreated with the protein kinase C (PKC) inhibitor GF109203X. These findings suggest that sevoflurane would inhibit uOR function. Further, the mechanism of inhibition by sevoflurane would be mediated by PKC., For more Mechanism of Action (Complete) data for Sevoflurane (9 total), please visit the HSDB record page. | |
Record name | Sevoflurane | |
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Product Name |
Sevoflurane | |
Color/Form |
Liquid | |
CAS RN |
28523-86-6 | |
Record name | Sevoflurane | |
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Melting Point |
< 25 °C | |
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Retrosynthesis Analysis
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